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Compound of Interest

Compound Name: SJF-0628

Cat. No.: B15612786

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling SJF-0628. The following procedures are designed to
ensure the safe handling, use, and disposal of this potent research compound.

Compound Information:

SJF-0628 is a potent and selective BRAF degrader, classified as a proteolysis-targeting
chimera (PROTAC).[1][2][3] It is a solid, high-potency powder that requires careful handling to
prevent exposure.[2][4]

Property Value

Physical Form Solid

Molecular Weight 1010.19 g/mol

Solubility Soluble in DMSO (up to 100 mM)
Storage Store at -20°C

Personal Protective Equipment (PPE)

The primary goal when working with potent compounds like SJF-0628 is to minimize exposure.
A comprehensive PPE strategy is essential. The following table outlines the recommended
PPE for various tasks.
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gloves

General PPE Guidance:

o Gloves: Always wear two pairs of nitrile gloves when handling the solid compound. Change

gloves immediately if they become contaminated.

o Eye Protection: Safety glasses should be the minimum requirement for any work in the

laboratory. When handling the solid compound or there is a risk of splashing, chemical

splash goggles are required.

o Lab Coat: A clean, buttoned lab coat must be worn at all times in the laboratory.

o Respiratory Protection: An N95 respirator is recommended when handling the solid

compound outside of a certified chemical fume hood or other containment device.

Operational Plan: Handling and Experimental

Protocols

2.1. Engineering Controls
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» Ventilation: All work with solid SJF-0628 and concentrated stock solutions should be
performed in a certified chemical fume hood, a glove box, or a similar containment device.

» Designated Area: Designate a specific area within the laboratory for handling SJF-0628. This
area should be clearly marked and equipped with the necessary safety equipment.

2.2. Protocol for Preparing a Stock Solution
This protocol outlines the steps for safely preparing a stock solution of SJF-0628.
e Preparation:

o Don all required PPE as outlined in the table above.

o Prepare the designated work area in the chemical fume hood by laying down absorbent
bench paper.

o Assemble all necessary equipment: SJF-0628 vial, appropriate solvent (e.g., DMSO),
calibrated pipettes, and a vortex mixer.

e Weighing the Compound:

o If weighing is necessary, perform this task in a balance enclosure within the chemical fume
hood to minimize the risk of aerosolization.

o Carefully uncap the vial containing SJF-0628.
o Use a dedicated spatula to transfer the desired amount of the solid to a tared weigh boat.
o Securely recap the SJF-0628 vial immediately after weighing.

 Dissolving the Compound:
o Add the appropriate volume of solvent to the vial containing the pre-weighed SJF-0628.
o Securely cap the vial.

o Vortex the solution until the compound is fully dissolved.
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o Storage:

o Clearly label the vial with the compound name, concentration, solvent, date, and your
initials.

o Store the stock solution at -20°C.

Experimental Workflow for Handling SJF-0628
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Caption: Workflow for the safe handling of SJF-0628.
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Disposal Plan

Proper disposal of SJF-0628 and contaminated materials is critical to prevent environmental
contamination and accidental exposure.

3.1. Waste Segregation

o Solid Waste: All disposable items that have come into contact with SJF-0628, such as
gloves, weigh boats, and absorbent paper, should be collected in a dedicated, sealed, and
clearly labeled hazardous waste bag.

o Liquid Waste: Unused or waste solutions of SJF-0628 should be collected in a designated,
sealed, and clearly labeled hazardous waste container. Do not mix with other solvent waste
streams unless compatible.

o Sharps Waste: Needles, syringes, and other contaminated sharps must be disposed of in a
designated sharps container.

3.2. Decontamination
« All non-disposable equipment and work surfaces should be decontaminated after use.
» Wipe surfaces with a suitable laboratory disinfectant, followed by 70% ethanol.

Disposal Decision Tree
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Caption: Decision tree for the proper disposal of SJF-0628 waste.

Disclaimer: This guide is intended for informational purposes only and should not be
substituted for a formal risk assessment and institutional safety guidelines. Always consult your
institution's Environmental Health and Safety (EHS) department for specific protocols and
requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
SJF-0628]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15612786#personal-protective-equipment-for-
handling-sjf-0628]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.tocris.com/products/sjf-0628_7463
https://www.caymanchem.com/product/40967/protac-raf-degrader-1
https://www.medchemexpress.com/sjf-0628.html
https://hospitalpharmacyeurope.com/news/technology/high-potency-powders-containment/
https://www.benchchem.com/product/b15612786#personal-protective-equipment-for-handling-sjf-0628
https://www.benchchem.com/product/b15612786#personal-protective-equipment-for-handling-sjf-0628
https://www.benchchem.com/product/b15612786#personal-protective-equipment-for-handling-sjf-0628
https://www.benchchem.com/product/b15612786#personal-protective-equipment-for-handling-sjf-0628
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15612786?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15612786?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

